N-({[2-(4-tert-butylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-2-furamide

• IUPAC Name: N-[[2-(4-tert-butylphenyl)-1,3-benzoxazol-5-yl]carbamothioyl]furan-2-carboxamide
• InChI: InChI=1S/C23H21N3O3S/c1-23(2,3)15-8-6-14(7-9-15)21-25-17-13-16(10-11-18(17)29-21)24-22(30)26-20(27)19-5-4-12-28-19/h4-13H,1-3H3,(H2,24,26,27,30)
• InChI Key: WSSYGGJZPGUIND-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=S)NC(=O)C4=CC=CO4
• Molecular Formula: C23H21N3O3S
• Molecular Weight: 419.5 g/mol

Description

N-({[2-(4-tert-butylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-2-furamide, commonly known as BTF, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. BTF is a fluorescent probe that can be used to detect biological molecules and has shown promising results in imaging studies.

Scientific Research Applications

BTF has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of BTF is in the field of bioimaging. BTF is a fluorescent probe that can be used to detect biological molecules, such as proteins, nucleic acids, and lipids. BTF has shown promising results in imaging studies of cells, tissues, and organs. BTF can also be used to detect changes in pH, redox potential, and metal ions in biological systems.

Mechanism of Action

The mechanism of action of BTF involves the formation of a complex with the biological molecule of interest. The complex formation results in a change in the fluorescence properties of BTF, which can be detected using fluorescence microscopy. The change in fluorescence properties is dependent on the nature of the biological molecule and the environment in which it is present.
Biochemical and Physiological Effects:
BTF has been shown to have minimal toxicity and does not affect the viability of cells. BTF has also been shown to be stable in biological fluids, such as serum and plasma. BTF can be used to study the localization and dynamics of biological molecules in living cells and tissues.

Advantages and Limitations for Lab Experiments

One of the major advantages of BTF is its high sensitivity and specificity for biological molecules. BTF can detect biological molecules at low concentrations and can distinguish between different types of molecules. BTF is also easy to use and can be applied to a wide range of biological systems. However, there are some limitations to the use of BTF. BTF requires specialized equipment, such as fluorescence microscopes, and may not be suitable for high-throughput screening. BTF also has limited applications in vivo due to its limited tissue penetration.

Future Directions

There are several future directions for the use of BTF in scientific research. One area of research is the development of BTF-based biosensors for the detection of disease biomarkers. BTF can also be used to study the dynamics of biological molecules in complex biological systems, such as the brain. Another area of research is the development of BTF-based therapeutics for the treatment of diseases, such as cancer. BTF can also be used to study the effects of environmental toxins on biological systems. Overall, BTF has shown great potential for applications in various fields of scientific research and is an exciting area of research for the future.

Synthesis Methods

The synthesis of BTF involves the reaction of 2-(4-tert-butylphenyl)-1,3-benzoxazole-5-amine and carbonothioic dihydrazide in the presence of furfural. The reaction is carried out in a solvent, such as dimethyl sulfoxide, under reflux conditions. The resulting product is then purified using column chromatography to obtain pure BTF.